Cas no 77123-58-1 (Benzaldehyde,2-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzaldehyde,2-[2-(trimethylsilyl)ethynyl]-
• CAS No: 77123-58-1
• MF: C₁₂H₁₄OSi
• MW: 202.324464321136
• MDL: MFCD04039984
• CID: 562712
• PubChem ID: 24881288
• Update Time: 2025-04-19

Benzaldehyde,2-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-[2-(trimethylsilyl)ethynyl]-
• 2-[(Trimethylsilyl)ethynyl]benzaldehyde
• 2-(2-trimethylsilylethynyl)benzaldehyde
• 2-(2-trimethylsilyleth-1-yn-1-yl)benzaldehyde
• 2-(2-trimethylsilyleth-1-ynyl)benzaldehyde
• 2-(Trimethylsilyl)Ethynylbenzaldehyde
• 2-[(trimethylsilanyl)ethynyl]benzaldehyde
• 2-[2-(trimethylsilyl)ethynyl]benzaldehyde
• GL-0046
• o-(2'-trimethylsilylethynyl)benzaldehyde
• o-(trimethylsilylethynylphenyl)-benzaldehyde
• CDA12358
• Benzaldehyde, 2-[(trimethylsilyl)ethynyl]-
• CS-0126634
• 2-trimethylsilanylethynyl-benzaldehyde
• IROGCMISRBINQX-UHFFFAOYSA-N
• 2-[(Trimethylsilyl)ethynyl]benzaldehyde, 97%
• [H]C(=O)C1=CC=CC=C1C#C[Si](C)(C)C
• DTXSID20377988
• AMY20760
• AKOS005257503
• SCHEMBL709085
• 2-((Trimethylsilyl)ethynyl)benzaldehyde
• 77123-58-1
• MFCD04039984
• AS-81285
• FT-0641634
• SY041272
• (2-trimethylsilylethynyl)-benzaldehyde
• DB-020279

• MDL： MFCD04039984
• Inchi： 1S/C12H14OSi/c1-14(2,3)9-8-11-6-4-5-7-12(11)10-13/h4-7,10H,1-3H3
• InChI Key： IROGCMISRBINQX-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=CC=1C=O)(C)(C)C

Computed Properties

• Exact Mass: 202.08100
• Monoisotopic Mass: 202.081391600g/mol
• Isotope Atom Count: nothing
• Hydrogen Bond Donor Count: nothing
• Hydrogen Bond Acceptor Count: nothing
• Heavy Atom Count: nothing
• Rotatable Bond Count: nothing
• Complexity: nothing
• Covalently-Bonded Unit Count: nothing
• Defined Atom Stereocenter Count: nothing
• Undefined Atom Stereocenter Count : nothing
• Defined Bond Stereocenter Count: nothing
• Undefined Bond Stereocenter Count: nothing
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: nothing
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 48-53 °C (lit.)
• Boiling Point: 266.3±32.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.514
• PSA: 17.07000
• LogP: 2.72800
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzaldehyde,2-[2-(trimethylsilyl)ethynyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：26-36/37
• Risk Phrases：R36/37/38